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Compound of Interest

5-Chloronaphthalene-1-sulfonyl
Compound Name:
chloride

Cat. No.: B043529

Essential Safety and Handling Guide for 5-
Chloronaphthalene-1-sulfonyl chloride

This guide provides crucial safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 5-Chloronaphthalene-1-sulfonyl
chloride. Adherence to these procedures is vital for ensuring personal safety and minimizing
environmental risk.

Chemical and Physical Properties

Property Value

CAS Number 6291-07-2[1][2]
Molecular Formula C10H6CI202S[1][2]
Molecular Weight 261.12 g/mol [1]
Appearance Solid

Melting Point 94-95 °C[3]

Soluble in Acetone, Chloroform,
Solubility Dichloromethane, DMF, DMSO, and Ethyl
Acetate[3]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 5-Chloronaphthalene-1-sulfonyl
chloride due to its hazardous properties.[4]

PPE Category Specification Rationale

Chemical-resistant gloves

(e.g., nitrile, neoprene).[5] )
) ) To prevent skin contact and
Hand Protection Gloves should be inspected )
) absorption.[4]
before use and disposed of

properly after handling.

i N To protect against splashes
] Tightly fitting safety goggles ) )
Eye and Face Protection ) and airborne particles that can
and a face shield.[5][6][7] ) o
cause serious eye irritation.[4]

) A buttoned, properly fitting To protect skin from accidental
Body Protection )
laboratory coat. spills.

Use in a well-ventilated area or o ) )
) To minimize the inhalation of
] ] under a chemical fume hood. If
Respiratory Protection S o dust or vapors that may cause
ventilation is insufficient, a ) o
) ) respiratory irritation.[4]
respirator may be required.[8]

To protect feet from spills and
Footwear Closed-toe shoes.[8] ) )
falling objects.

Safe Handling Protocol

1. Preparation and Weighing:

Conduct all work within a designated and properly ventilated area, such as a chemical fume
hood.[8]

Ensure the work surface is clean and uncluttered.

Use a spatula or other appropriate tool to handle the solid chemical, avoiding direct contact.
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N

. Solution Preparation and Reactions:

When dissolving the compound, slowly add the solvent to the solid to prevent splashing.

For chemical reactions, use appropriate and secure glassware.

Maintain a safe distance and use a splash guard when necessary.

w

. Post-Handling:

Decontaminate the work surface and any equipment used with an appropriate solvent.

Wash hands thoroughly with soap and water after removing PPE.[8]

Emergency Procedures

Incident First Aid Measures

Move the person to fresh air. If breathing is
If Inhaled - : .
difficult, seek medical attention.[4]

Immediately remove all contaminated clothing.

In Case of Skin Contact Rinse the affected skin area with plenty of water.

[4]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
In Case of Eye Contact ] o ) ]

do. Continue rinsing and seek immediate

medical attention from an ophthalmologist.[4]

Do NOT induce vomiting. Rinse mouth with
If Swallowed ] ) ] )
water and seek immediate medical attention.[4]

Disposal Plan

Proper disposal of 5-Chloronaphthalene-1-sulfonyl chloride and any contaminated materials
Is crucial to prevent environmental contamination and adhere to regulations.

¢ Solid Waste: All solid waste contaminated with the chemical, such as used gloves, filter
paper, and paper towels, must be collected in a clearly labeled and sealed hazardous waste
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container.[8]

» Liquid Waste: Unused solutions or reaction mixtures should be collected in a designated and
sealed hazardous waste container. Do not pour any waste down the drain.[8]

o Container Disposal: Empty containers should be handled as hazardous waste and disposed
of according to institutional and local regulations.

Workflow for Safe Handling and Disposal
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Safe Handling & Disposal of 5-Chloronaphthalene-1-sulfonyl chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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